1-(3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
Overview
Description
The compound “(4,4-difluorocyclohexyl)methanamine” is a related compound with a CAS Number of 810659-05-3 . It has a molecular weight of 149.18 . Another related compound is “[ (4,4-difluorocyclohexyl)methyl]hydrazine dihydrochloride” with a CAS Number of 1355355-65-5 and a molecular weight of 237.12 .
Scientific Research Applications
Oxadiazole-Containing Compounds in Pharmacology
Compounds containing the 1,2,4-oxadiazole ring have been explored for their pharmacological potential, with studies highlighting their versatility in drug development. The literature review by Mohammad et al. (2022) emphasizes the significant pharmaceutical applications of 1,2,4-oxadiazole derivatives, including antimicrobial, anti-inflammatory, antitubercular, antioxidant, anti-cancer, anticonvulsant, antidiabetic, and analgesic properties. This broad spectrum of activity suggests that compounds like "1-(3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine" could have multiple pharmacological applications, potentially contributing to the development of new therapeutic agents for a variety of diseases (Mohammad et al., 2022).
Safety And Hazards
properties
IUPAC Name |
1-[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]-N-methylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15F2N3O/c1-13-6-8-14-9(15-16-8)7-2-4-10(11,12)5-3-7/h7,13H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGMZBSQMFVUUMO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=NC(=NO1)C2CCC(CC2)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15F2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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